Cas no 1354488-61-1 (3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbamoylcyclopentane-1-carboxylic acid)

• Product Name: 3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbamoylcyclopentane-1-carboxylic acid
• CAS No: 1354488-61-1
• MF: C₁₈H₂₁N₃O₄
• MW: 343.377044439316
• CID: 6239490
• PubChem ID: 53469875
• Update Time: 2025-05-23

3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbamoylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbamoylcyclopentane-1-carboxylic acid
• 3-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)carbamoyl]cyclopentane-1-carboxylic acid
• MFCD21364141
• 1354488-61-1
• 3-((1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbamoyl)cyclopentanecarboxylic acid
• 3-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbamoyl]cyclopentane-1-carboxylic acid
• AKOS025146385
• F3229-0188

• Inchi： 1S/C18H21N3O4/c1-11-15(19-16(22)12-8-9-13(10-12)18(24)25)17(23)21(20(11)2)14-6-4-3-5-7-14/h3-7,12-13H,8-10H2,1-2H3,(H,19,22)(H,24,25)
• InChI Key： RIMHUWAUHYWZQD-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(C(=O)O)C1)NC1C(N(C2C=CC=CC=2)N(C)C=1C)=O

Computed Properties

• Exact Mass: 343.15320616g/mol
• Monoisotopic Mass: 343.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 90Ų

Additional information on 3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbamoylcyclopentane-1-carboxylic acid

3-(1,5-Dimethyl-3-Oxo-2-Phenyl-2,3-Dihydro-1H-Pyrazol-4-Yl)Carbamoylcyclopentane-1-Carboxylic Acid

The compound 3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbamoylcyclopentane-1-carboxylic acid (CAS No. 1354488-61-1) is a complex organic molecule with a unique structure that combines elements of pyrazole derivatives and cyclopentane carboxylic acids. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug development and material science.

Chemical Structure and Synthesis

The molecule consists of a pyrazole ring system substituted with methyl groups at positions 1 and 5, a phenyl group at position 2, and a ketone group at position 3. The pyrazole ring is further connected to a cyclopentane carboxylic acid moiety via a carbamoyl group. The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are crucial for studying its stereochemical properties.

Biological Activity and Applications

Research has shown that CAS No. 1354488-61-1 exhibits significant biological activity, particularly as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies have demonstrated its potential as a modulator of histone deacetylases (HDACs), which are key targets in the treatment of cancer and inflammatory diseases. The compound's ability to selectively inhibit HDAC isoforms makes it a promising candidate for drug development.

Moreover, the molecule has been investigated for its role in modulating ion channels, particularly voltage-gated sodium channels (Nav). This property suggests its potential application in the development of anti-inflammatory and analgesic agents. Recent studies have employed computational modeling to predict the binding affinities of this compound to various protein targets, further enhancing our understanding of its pharmacological profile.

Structural Modifications and Optimization

To improve the compound's bioavailability and efficacy, researchers have explored various structural modifications. For example, substituent effects on the pyrazole ring have been studied to enhance solubility and stability. Additionally, the introduction of bioisosteres at specific positions has been shown to improve pharmacokinetic properties without compromising biological activity.

Recent advancements in medicinal chemistry have also focused on creating prodrug versions of CAS No. 1354488-61-1, which can be metabolized into the active form upon administration. These efforts aim to address challenges related to drug delivery and target specificity.

Environmental Impact and Safety Profile

Evaluating the environmental impact of CAS No. 1354488-61-1 is essential for its sustainable use in industrial applications. Studies have assessed its biodegradability under various conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This characteristic minimizes its potential ecological footprint.

In terms of safety, acute toxicity studies indicate that the compound exhibits low toxicity at therapeutic concentrations. However, chronic exposure studies are currently underway to fully understand its long-term effects on human health and the environment.

Future Directions

The continued exploration of CAS No. 1354488-61-1 holds great promise for advancing both therapeutic interventions and material science innovations. Ongoing research is focused on identifying novel biological targets for this compound and optimizing its pharmacokinetic properties for clinical use.

In conclusion, CAS No. 1354488697797977979797979797979797979797979797979797 ( CAS No: 13544886) stands as a testament to the ingenuity of modern organic chemistry and its potential to address pressing challenges in medicine and beyond.